Cas no 16409-46-4 (2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate)
2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate is a synthetic ester compound characterized by its unique cyclohexyl and branched alkyl structure. This chemical is valued for its stability and compatibility with various organic matrices, making it suitable for applications in fragrances, flavorings, and specialty solvents. Its molecular structure contributes to controlled volatility and enhanced solubility in non-polar systems. The compound's defined stereochemistry ensures consistent performance in formulations requiring precise chemical interactions. Additionally, its low reactivity with common reagents makes it a reliable intermediate in synthetic organic chemistry. The ester's balanced hydrophobic-hydrophilic properties further broaden its utility in industrial and research settings.
16409-46-4 structure
Product Name:2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate
CAS No:16409-46-4
MF:C15H28O2
MW:240.381625175476
CID:50406
Update Time:2025-05-28
2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- 2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate
- 3-Methylbutanoic aci 5-methyl-2-(1-methylethyl)cyclohexyl ester
- L-Methyl Isovalerate
- Menthyl isovalerate
- MENTHYL ISO-VALERATE
- FEMA 2669
- Isovaleriansaeure-menthylester
- isovaleric acid menthyl ester
- L-MENTHYL ISOVALERATE
- menth-3-ylisovalerate
- menthol,isovalerate
- Menthylisovalerat
- MENTHYLISOVALERIANAT
- Validol
- MENTHYL ISOVALERATE(P)
-
- Inchi： 1S/C15H28O2/c1-10(2)8-15(16)17-14-9-12(5)6-7-13(14)11(3)4/h10-14H,6-9H2,1-5H3
- InChI Key： VYQSSWZYPCCBRN-UHFFFAOYSA-N
- SMILES： CC(CC(OC1C(C(C)C)CCC(C)C1)=O)C
Computed Properties
- Exact Mass: 240.20900
- Monoisotopic Mass: 240.20893
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 0.909
- Melting Point: 1.3°C (estimate)
- Boiling Point: 260-262 ºC (750 mmHg)
- Flash Point: 113 ºC
- Refractive Index: 1.4486
- PSA: 26.30000
- LogP: 4.03650
- FEMA: 2669
2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate Customs Data
- HS CODE：2915900090
- Customs Data：
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04384-1kg |
2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate |
16409-46-4 | 1kg |
¥12148.0 | 2021-09-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04384-100g |
2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate |
16409-46-4 | ≥98% | 100g |
¥2588.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04384-5kg |
2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate |
16409-46-4 | 5kg |
¥52328.0 | 2021-09-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04384-SAmPLE |
2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate |
16409-46-4 | SAmPLE |
¥768.0 | 2021-09-03 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W266906-SAMPLE |
2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate |
16409-46-4 | ≥98%, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W266906-100G |
2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate |
16409-46-4 | ≥98%, FG | 100G |
1764.34 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W266906-5KG |
2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate |
16409-46-4 | ≥98%, FG | 5KG |
40252.65 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M922441-100g |
Menthyl isovalerate |
16409-46-4 | 98% | 100g |
￥1,764.00 | 2022-01-12 | |
| 1PlusChem | 1P001V3P-250mg |
Butanoic acid, 3-methyl-, 5-methyl-2-(1-methylethyl)cyclohexyl ester |
16409-46-4 | 98% | 250mg |
$59.00 | 2024-06-19 | |
| 1PlusChem | 1P001V3P-1g |
Butanoic acid, 3-methyl-, 5-methyl-2-(1-methylethyl)cyclohexyl ester |
16409-46-4 | 98% | 1g |
$86.00 | 2024-06-19 |
2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:16409-46-4)Menthyl isovalerate
Order Number:sfd17205
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate Related Literature
-
Kirridharhapany T. Radhakrishnapany,Chee Yan Wong,Fang Khai Tan,Jia Wen Chong,Raymond R. Tan,Kathleen B. Aviso,Jose Isagani B. Janairo,Nishanth G. Chemmangattuvalappil Mol. Syst. Des. Eng. 2020 5 1391
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:16409-46-4)Menthyl isovalerate
Purity:99.9%
Quantity:200kg
Price ($):Inquiry